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Compound of Interest

Compound Name: 16:0-18:0-16:0 TG-d5

Cat. No.: B11936285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the deuterated triglyceride, 1,3-

dihexadecanoyl-2-octadecanoyl-glycerol-d5. This molecule, a stable isotope-labeled internal

standard, is crucial for accurate quantification in mass spectrometry-based lipidomics studies.

Its structure, properties, and synthesis are detailed below, along with relevant experimental

protocols and a discussion of its role in metabolic pathways.

Core Structure and Properties
1,3-dihexadecanoyl-2-octadecanoyl-glycerol-d5 is a mixed-acid triglyceride consisting of a

glycerol backbone deuterated at the five positions of the glycerol moiety. Two hexadecanoic

acid (palmitic acid) molecules are esterified at the sn-1 and sn-3 positions, and one

octadecanoic acid (stearic acid) molecule is at the sn-2 position. The non-deuterated analog is

commonly known as 1,3-dipalmitoyl-2-stearoyl-glycerol.

Physicochemical Data
The following table summarizes the key physicochemical properties of both the deuterated and

non-deuterated forms of this triglyceride.
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Property
1,3-dihexadecanoyl-2-
octadecanoyl-glycerol-d5

1,3-dihexadecanoyl-2-
octadecanoyl-glycerol

Synonyms TG(16:0/18:0/16:0)-d5

1,3-Dipalmitoyl-2-stearoyl

glycerol; TG(16:0/18:0/16:0)[1]

[2][3]

LIPID MAPS ID LMGL03010011 -

Molecular Formula C₅₃H₉₇D₅O₆ C₅₃H₁₀₂O₆[1][2][3][4]

Molecular Weight 839.8 g/mol (approx.) 835.4 g/mol [1][2][3][4]

Exact Mass 839.799025 Da 834.767641 Da

Physical State Solid Solid[1][2][3][4]

Solubility Soluble in DMF (10 mg/ml)
Soluble in DMF (10 mg/ml)[1]

[2]

Synthesis and Experimental Protocols
The synthesis of 1,3-dihexadecanoyl-2-octadecanoyl-glycerol-d5 is not commonly detailed in

the literature. However, a general synthetic strategy can be inferred from established methods

for preparing mixed-acid triglycerides and deuterated lipids. The process typically involves the

esterification of a deuterated glycerol backbone with the desired fatty acids.

Conceptual Synthesis Workflow
The following diagram illustrates a logical workflow for the synthesis of the target molecule.
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Starting Materials

Synthesis Steps

Purification

Final Product

Glycerol-d5

Protection of sn-2 hydroxyl
of Glycerol-d5

Hexadecanoic Acid
(Palmitic Acid)

Esterification of sn-1 and sn-3
positions with Palmitic Acid

Octadecanoic Acid
(Stearic Acid)

Esterification of sn-2 position
with Stearic Acid

Deprotection of sn-2 hydroxyl

Chromatographic Purification
(e.g., HPLC)

1,3-dihexadecanoyl-2-octadecanoyl-
glycerol-d5
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Hormonal Signals

Cellular Processes

Metabolic Products

Insulin

Lipogenesis
(Triglyceride Synthesis)

 stimulates
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(Triglyceride Breakdown)
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Glucagon

 stimulates

Energy Storage
(Adipose Tissue) Fatty Acids for Energy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl
glycerylphosphorylcholines - PubMed [pubmed.ncbi.nlm.nih.gov]

3. caymanchem.com [caymanchem.com]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-dihexadecanoyl-2-
octadecanoyl-glycerol-d5]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11936285?utm_src=pdf-body-img
https://www.benchchem.com/product/b11936285?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=lD62q1hUae4
https://pubmed.ncbi.nlm.nih.gov/5554103/
https://pubmed.ncbi.nlm.nih.gov/5554103/
https://www.caymanchem.com/product/26989/1-3-dipalmitoyl-2-stearoyl-glycerol
https://www.caymanchem.com/product/26990/1-2-dipalmitoyl-3-stearoyl-rac-glycerol
https://www.benchchem.com/product/b11936285#1-3-dihexadecanoyl-2-octadecanoyl-glycerol-d5-structure
https://www.benchchem.com/product/b11936285#1-3-dihexadecanoyl-2-octadecanoyl-glycerol-d5-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b11936285#1-3-dihexadecanoyl-2-octadecanoyl-
glycerol-d5-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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